Cas no 104194-02-7 ((2R,5R)-2-(tert-Butyl)-5-methyl-1,3-dioxolan-4-one)

• Product Name: (2R,5R)-2-(tert-Butyl)-5-methyl-1,3-dioxolan-4-one
• CAS No: 104194-02-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 2845592
• PubChem ID: 10997313
• Update Time: 2025-11-06

(2R,5R)-2-(tert-Butyl)-5-methyl-1,3-dioxolan-4-one Chemical and Physical Properties

Names and Identifiers

• 104194-02-7
• (2R,5R)-2-(tert-Butyl)-5-methyl-1,3-dioxolan-4-one
• SCHEMBL20150641

• Inchi： 1S/C8H14O3/c1-5-6(9)11-7(10-5)8(2,3)4/h5,7H,1-4H3/t5-,7-/m1/s1
• InChI Key： LEWYZEQNYWGOBF-IYSWYEEDSA-N
• SMILES： O1[C@H](C)C(=O)O[C@@H]1C(C)(C)C

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes